Cas no 2708286-88-6 (6-Bromoisoquinolin-8-amine)

• Product Name: 6-Bromoisoquinolin-8-amine
• CAS No: 2708286-88-6
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 5140682
• PubChem ID: 155895327
• Update Time: 2026-03-03

6-Bromoisoquinolin-8-amine Chemical and Physical Properties

Names and Identifiers

• 8-Isoquinolinamine, 6-bromo-
• SY355955
• D87185
• 6-Bromoisoquinolin-8-amine
• 2708286-88-6

• Inchi： 1S/C9H7BrN2/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h1-5H,11H2
• InChI Key： ZRKNMBYFRJJIFF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(Br)C=C2N)C=CN=1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 6-Bromoisoquinolin-8-amine

Introduction to 6-Bromoisoquinolin-8-amine (CAS No. 2708286-88-6)

6-Bromoisoquinolin-8-amine, with the CAS number 2708286-88-6, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are heterocyclic aromatic organic compounds with a wide range of biological activities. The presence of a bromine atom at the 6-position and an amine group at the 8-position makes this molecule particularly intriguing for its potential therapeutic applications.

The structural features of 6-Bromoisoquinolin-8-amine contribute to its unique chemical and biological properties. Isoquinolines are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels. The bromine substituent can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. The amine group, on the other hand, can participate in hydrogen bonding and other non-covalent interactions, which are crucial for binding to specific protein targets.

Recent studies have highlighted the potential of 6-Bromoisoquinolin-8-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. In vitro experiments demonstrated that 6-Bromoisoquinolin-8-amine can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 6-Bromoisoquinolin-8-amine has also been investigated for its potential as an anticancer agent. Studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that 6-Bromoisoquinolin-8-amine could be a valuable lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 6-Bromoisoquinolin-8-amine have also been studied to assess its suitability as a therapeutic agent. Preclinical studies in animal models have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further research is needed to optimize these properties and ensure safe and effective dosing regimens.

In terms of safety, preliminary toxicology studies have indicated that 6-Bromoisoquinolin-8-amine has a relatively low toxicity profile at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety assessments are essential before advancing to clinical trials. Ongoing research is focused on evaluating the long-term safety and potential side effects of this compound.

The synthetic route for preparing 6-Bromoisoquinolin-8-amine has been well-documented in the literature. One common approach involves the condensation of 5-bromobenzaldehyde with an appropriate amine followed by cyclization under acidic conditions. This method provides a high yield and purity of the desired product, making it suitable for large-scale production. Alternative synthetic routes are also being explored to improve efficiency and reduce costs.

In conclusion, 6-Bromoisoquinolin-8-amine (CAS No. 2708286-88-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and pharmacological profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.